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Compound of Interest

Compound Name: 2-Chloro-5-nitropyrimidine

Cat. No.: B088076

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for 2-Chloro-5-nitropyrimidine, a
heterocyclic organic compound of interest in medicinal chemistry and synthetic organic
chemistry. Its structure, incorporating a pyrimidine ring substituted with both a chloro and a nitro
group, makes it a versatile building block for the synthesis of more complex molecules with
potential biological activity.

Physicochemical Properties

The fundamental molecular properties of 2-Chloro-5-nitropyrimidine have been determined
and are summarized in the table below. This data is critical for reaction stoichiometry, analytical
characterization, and computational modeling.
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Property Value Citations
Molecular Formula C4H2CIN302 [1112113114]
Molecular Weight 159.53 g/mol [L1[21131[5]
IUPAC Name 2-chloro-5-nitropyrimidine [1]

CAS Number 10320-42-0 [1][2][3]
EC Number 233-703-8 [1][3]
Physical Form Solid [3]
Melting Point 105-110 °C [3]

Structural and Molecular Relationship

The chemical identity of 2-Chloro-5-nitropyrimidine is defined by its molecular formula, which
in turn dictates its molecular weight. The diagram below illustrates this fundamental
relationship.

) o Molecular Formula Molecular Weight
2-Chloro-5-nitropyrimidine
C4H2CIN3O2 159.53 g/mol
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© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitropyrimidine
https://www.chemscene.com/10320-42-0.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/720348
https://www.chembk.com/en/chem/2-Chloro-5-nitropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitropyrimidine
https://www.chemscene.com/10320-42-0.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/720348
http://www.xinkaibio.com/xkdetailpro.php?id=111
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitropyrimidine
https://www.chemscene.com/10320-42-0.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/720348
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitropyrimidine
https://www.sigmaaldrich.com/JP/ja/product/aldrich/720348
https://www.sigmaaldrich.com/JP/ja/product/aldrich/720348
https://www.sigmaaldrich.com/JP/ja/product/aldrich/720348
https://www.benchchem.com/product/b088076?utm_src=pdf-body
https://www.benchchem.com/product/b088076?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chloro-5-nitropyrimidine | C4H2CIN302 | CID 82544 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. chemscene.com [chemscene.com]

e 3.2-700-5-Z fOK'!) 22 97% | Sigma-Aldrich [sigmaaldrich.com]
e 4. chembk.com [chembk.com]

e 5. xinkaibio.com [xinkaibio.com]

 To cite this document: BenchChem. [A Comprehensive Technical Overview of 2-Chloro-5-
nitropyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088076#2-chloro-5-nitropyrimidine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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